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Compound of Interest

Compound Name: 1-Kestose

CAS No.: 12505-31-6

Cat. No.: B7803635

Get Quote

An In-depth Examination of a Prebiotic Trisaccharide

Introduction
1-Kestose is a naturally occurring trisaccharide and the simplest member of the inulin-type

fructooligosaccharides (FOS). It is composed of a sucrose molecule with an additional fructose

unit attached via a β(2→1) glycosidic bond.[1] As a non-digestible oligosaccharide, 1-kestose
has garnered significant attention for its prebiotic properties, selectively stimulating the growth

of beneficial gut microbiota and contributing to host health. This technical guide provides a

comprehensive overview of 1-kestose, including its fundamental properties, analytical

methodologies, and its role in modulating key biological pathways.

Core Properties of 1-Kestose
1-Kestose is a white, crystalline powder with a sweet taste and low caloric value.[2] Its basic

physicochemical properties are summarized in the table below.
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Property Value References

Chemical Formula C₁₈H₃₂O₁₆ [3][4]

Molecular Weight 504.44 g/mol [3][4][5]

Melting Point 198-200 °C [6]

Solubility
Soluble in water, methanol,

ethanol, and DMSO.
[5][6]

Specific Rotation (α) +28° to +32° (c=5, H₂O) [6]

Appearance White crystalline powder [6]

Natural Occurrence and Synthesis
1-Kestose is found in various plants, including onions, asparagus, wheat, and bananas.[1][7] It

is also a side product of sugar beet raffination.[3] Industrially, 1-kestose is primarily produced

through the enzymatic transfructosylation of sucrose.[1] This process typically utilizes β-

fructofuranosidase from microorganisms like Aspergillus niger.[1]

Enzymatic Synthesis Workflow
The enzymatic synthesis of 1-kestose from sucrose is a controlled process that leverages the

transfructosylating activity of specific enzymes. The general workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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